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Compound of Interest

Compound Name: Histamine-13C5

Cat. No.: B15613748

Technical Support Center: Histamine-13C5
Standard

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions for the storage and handling of the Histamine-13C5 standard. It is intended
for researchers, scientists, and drug development professionals utilizing this standard in their
experiments.

Frequently Asked Questions (FAQs)
Q1: How should the solid Histamine-13C5 standard be stored upon receipt?

Al: The solid Histamine-13C5 standard should be stored in a cool, dry, and dark place. For
long-term storage, a temperature of -20°C is recommended. The container should be tightly
sealed to prevent moisture absorption.

Q2: What is the recommended solvent for reconstituting the Histamine-13C5 standard?

A2: Histamine-13C5, typically available as a dihydrochloride salt, is very soluble in water and
methanol.[1] It is also soluble in ethanol and DMSO.[1][2] For most applications, sterile, high-
purity water is a suitable solvent.

Q3: How should | prepare stock and working solutions of Histamine-13C5?
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A3: To prepare a stock solution, accurately weigh the desired amount of the standard and
dissolve it in a precise volume of your chosen solvent. For example, to create a 1 mg/mL stock
solution, dissolve 1 mg of the standard in 1 mL of solvent. Working solutions can then be
prepared by serially diluting the stock solution to the desired concentration. It is recommended
to prepare fresh working solutions daily.

Q4: What are the recommended storage conditions for reconstituted Histamine-13C5
solutions?

A4: Reconstituted solutions should be protected from light. For short-term storage (up to 8
weeks), refrigeration at 4°C is suitable, with solutions retaining approximately 97% of their
initial concentration.[3][4] For long-term storage (up to 12 months), it is recommended to aliquot
the stock solution into single-use vials and store them frozen at -20°C to avoid repeated freeze-
thaw cycles.[3][4][5]

Q5: How stable are Histamine-13C5 solutions at room temperature?

A5: Histamine solutions are not stable at room temperature, especially when exposed to light.
Studies have shown that solutions exposed to fluorescent light at room temperature can
degrade to 20-37% of their initial concentration within 7 days.[3][4] Even when protected from
light, solutions stored at room temperature show significant degradation over time.

Q6: Can | use glassware for storing and handling histamine solutions?

A6: It is advisable to avoid glassware, as histamine may adhere to glass surfaces.[5] If
glassware must be used, thorough cleaning and silanization may be necessary to minimize
adsorption. Polystyrene or polypropylene tubes are a better alternative.[6]

Q7: What are the common applications of Histamine-13C5 standard?

A7: The primary application of Histamine-13C5 is as an internal standard in isotope dilution
mass spectrometry (IDMS) for the accurate quantification of histamine in various biological and
food samples.[7][8]

Data Presentation
Table 1: Solubility of Histamine Dihydrochloride
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Solvent Solubility Reference
Water Very soluble (0.1 g/mL) [1109]
Methanol Very soluble [1]

Ethanol Soluble [1]

DMSO 100 mg/mL [2]

PBS (pH 7.2) ~10 mg/mL [10]

ble 2: Stability of ituted Hi : luti

. Concentration .
Storage Condition . Duration Reference
Retained

Room Temperature
(20°C) with 20-37% 7 days 121141

Fluorescent Light

Room Temperature

) 83-94% 7 days [3114]

(20°C) in the Dark
Refrigerated (4°C) in

97% 8 weeks [3114]
the Dark
Refrigerated (4°C) Stable At least 6 months [11]
Frozen (-18°C) Stable At least 6 months [11]
Frozen (-20°C) in the

Stable 12 months [3114]

Dark

Experimental Protocols
General Workflow for Sample Analysis using Histamine-
13C5 Standard
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Caption: General workflow for histamine quantification using an isotope dilution assay with
Histamine-13C5.
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Caption: Troubleshooting guide for common issues leading to inaccurate histamine
quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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